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Compound of Interest

Compound Name: SOLVENT YELLOW 12

Cat. No.: B1585595

Application Note and Protocol
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of stock
solutions of SOLVENT YELLOW 12, a hydrophobic azo dye. The information is intended to
ensure accurate and reproducible experimental results while maintaining laboratory safety.

Introduction

SOLVENT YELLOW 12 is an organic dye used in various research and industrial applications,
including the coloring of plastics, waxes, and printing inks.[1][2][3] In a laboratory setting, it can
be utilized as a non-polar marker or for staining hydrophobic cellular components. Accurate
preparation of stock solutions is critical for achieving reliable and consistent results in
experimental assays. This protocol outlines the necessary steps for preparing stock solutions of
SOLVENT YELLOW 12 in common organic solvents.

Properties of SOLVENT YELLOW 12

A summary of the key physical and chemical properties of SOLVENT YELLOW 12 is presented
in the table below.
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Property Value

Synonyms C.l. 11860, Oil Yellow HA
Molecular Formula C14H14N20

Molecular Weight 226.27 g/mol
Appearance Brilliant yellow powder
Melting Point 97-98°C

Solubility in Water Insoluble

Quantitative Solubility Data

The solubility of SOLVENT YELLOW 12 in various organic solvents at 20°C is summarized in
the following table. This data is essential for selecting the appropriate solvent and maximum

achievable stock concentration.

Solvent Solubility (g/L) Solubility (mg/mL) Molar .
Concentration (M)

Dichloromethane 320 320 ~1.41

Methylbenzene 100 100 ~0.44

Butyl acetate 90 90 ~0.40

Acetone 30 30 ~0.13

Ethanol 8 8 ~0.035

Molar concentration is calculated based on the molecular weight of 226.27 g/mol .

Safety Precautions

Before handling SOLVENT YELLOW 12, it is crucial to review the Safety Data Sheet (SDS).
The following are general safety guidelines:
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e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

e Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of dust
particles.

» Handling Powder: Avoid generating dust when weighing and handling the solid dye.

o Disposal: Dispose of all waste materials, including empty containers and contaminated
items, in accordance with local, state, and federal regulations.

Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution in Acetone

This protocol provides a step-by-step guide for preparing a 10 mg/mL stock solution of
SOLVENT YELLOW 12 in acetone.

5.1. Materials and Equipment

e SOLVENT YELLOW 12 powder

¢ Anhydrous acetone (ACS grade or higher)

e Analytical balance

e Spatula

e Weighing paper or boat

e Glass vial with a screw cap (e.g., 5 mL or 10 mL)
o Volumetric flask (optional, for high precision)

o Micropipettes and sterile tips

o \Vortex mixer

e Sonicator (optional)
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5.2. Step-by-Step Procedure

e Calculate the required mass of SOLVENT YELLOW 12: To prepare 5 mL of a 10 mg/mL
stock solution, you will need: Mass = Concentration x Volume = 10 mg/mL x 5 mL = 50 mg

e Weigh the SOLVENT YELLOW 12:

o Place a clean, dry weighing boat on the analytical balance and tare it.

o Carefully weigh out 50 mg of SOLVENT YELLOW 12 powder using a spatula.
e Transfer the powder:

o Carefully transfer the weighed powder into a clean, dry glass vial.
» Add the solvent:

o Using a micropipette, add 5 mL of anhydrous acetone to the vial containing the SOLVENT
YELLOW 12 powder.

e Dissolution:
o Securely cap the vial.
o Vortex the mixture for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved. If any solid
particles remain, continue vortexing. For difficult-to-dissolve compounds, brief sonication in
a water bath may be helpful.

e Labeling and Storage:

o Clearly label the vial with the name of the compound (SOLVENT YELLOW 12), the
concentration (10 mg/mL), the solvent (Acetone), and the date of preparation.

o Store the stock solution in a cool, dark place. For long-term storage, -20°C is
recommended.
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Storage and Stability

Specific long-term stability data for SOLVENT YELLOW 12 stock solutions is not readily
available. However, based on general practices for handling azo dyes and hydrophobic
compounds, the following storage recommendations are provided:

e Short-term storage (days to weeks): Store at 2-8°C, protected from light.

o Long-term storage (weeks to months): Aliquot the stock solution into smaller, single-use vials
to avoid repeated freeze-thaw cycles and store at -20°C.

e Solvent Evaporation: Ensure vials are tightly sealed to prevent solvent evaporation, which
would alter the concentration of the stock solution.

¢ Visual Inspection: Before each use, visually inspect the stock solution for any signs of
precipitation or color change, which may indicate degradation or insolubility. If precipitation is
observed, gently warm the solution and vortex to redissolve.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of a SOLVENT YELLOW 12
stock solution.
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Caption: Workflow for preparing SOLVENT YELLOW 12 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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